Cas no 2792185-99-8 (3-(3-aminophenyl)aminopiperidine-2,6-dione dihydrochloride)

• Product Name: 3-(3-aminophenyl)aminopiperidine-2,6-dione dihydrochloride
• CAS No: 2792185-99-8
• MF: C₁₁H₁₅Cl₂N₃O₂
• MW: 292.161700487137
• CID: 5465404
• PubChem ID: 165604359
• Update Time: 2025-05-20

3-(3-aminophenyl)aminopiperidine-2,6-dione dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2,6-Piperidinedione, 3-[(3-aminophenyl)amino]-, hydrochloride (1:2)
• 3-(3-aminophenyl)aminopiperidine-2,6-dione dihydrochloride

• Inchi： 1S/C11H13N3O2.2ClH/c12-7-2-1-3-8(6-7)13-9-4-5-10(15)14-11(9)16;;/h1-3,6,9,13H,4-5,12H2,(H,14,15,16);2*1H
• InChI Key： CLBBCZJYEQIOTP-UHFFFAOYSA-N
• SMILES： N1C(=O)CCC(NC2=CC=CC(N)=C2)C1=O.[H]Cl.[H]Cl

Additional information on 3-(3-aminophenyl)aminopiperidine-2,6-dione dihydrochloride

3-(3-Aminophenyl)Aminopiperidine-2,6-Dione Dihydrochloride: A Comprehensive Overview

3-(3-Aminophenyl)Aminopiperidine-2,6-Dione Dihydrochloride (CAS No. 2792185-99-8) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of piperidine derivatives, which have been extensively studied for their diverse biological activities. The molecule's structure incorporates a piperidine ring with two ketone groups at positions 2 and 6, as well as an amino group attached to a phenyl ring at position 3. This unique combination of functional groups contributes to its potential as a lead compound in drug discovery.

The piperidine ring is a six-membered cyclic amine that forms the core structure of this compound. Piperidine derivatives are known for their ability to interact with various biological targets, including enzymes, receptors, and ion channels. The presence of two ketone groups in the 2,6-dione positions introduces additional electron-withdrawing effects, which can influence the compound's reactivity and bioavailability. These features make 3-(3-Aminophenyl)Aminopiperidine-2,6-Dione Dihydrochloride a promising candidate for further exploration in medicinal chemistry.

Recent studies have highlighted the potential of this compound in the development of therapeutic agents targeting neurodegenerative diseases. For instance, research has shown that piperidine derivatives can modulate the activity of key enzymes involved in Alzheimer's disease, such as acetylcholinesterase and beta-secretase. The dihydrochloride salt form of this compound enhances its solubility and stability, making it more suitable for pharmacological testing.

In addition to its enzymatic effects, 3-(3-Aminophenyl)Aminopiperidine-2,6-Dione Dihydrochloride has demonstrated anti-inflammatory properties in preclinical models. This is attributed to its ability to inhibit the production of pro-inflammatory cytokines and reduce oxidative stress. Such findings suggest that this compound could be a valuable addition to the arsenal of anti-inflammatory agents currently under investigation.

The synthesis of 3-(3-Aminophenyl)Aminopiperidine-2,6-Dione Dihydrochloride involves a multi-step process that includes nucleophilic substitution and cyclization reactions. Recent advancements in synthetic methodology have enabled researchers to optimize the yield and purity of this compound, ensuring its suitability for large-scale production and preclinical testing.

From a structural perspective, the aminophenyl group attached to the piperidine ring plays a crucial role in determining the compound's pharmacokinetic properties. This group enhances the molecule's ability to cross cellular membranes, thereby improving its bioavailability. Furthermore, the amino group can act as a hydrogen bond donor, facilitating interactions with biological targets.

Emerging research has also explored the potential of 3-(3-Aminophenyl)Aminopiperidine-2,6-Dione Dihydrochloride as an anticancer agent. In vitro studies have shown that this compound can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell proliferation and survival. These findings underscore the need for further investigation into its antitumor activity and mechanism of action.

In terms of safety profile, preliminary toxicity studies indicate that 3-(3-Aminophenyl)Aminopiperidine-2,6-Dione Dihydrochloride exhibits low toxicity at therapeutic doses. However, long-term studies are required to fully assess its safety and efficacy in humans.

In conclusion, 3-(3-Aminophenyl)Aminopiperidine-2,6-Dione Dihydrochloride (CAS No. 2792185-99-8) represents a promising lead compound with potential applications in neurology, inflammation management, and oncology. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for further research and development.